2,6-Dichloropiperazine

• CAS No.: 89007-51-2
• Molecular Formula: C4H8Cl2N2
• Molecular Weight: 155.02 g/mol
• IUPAC Name: 2,6-dichloropiperazine
• InChI: InChI=1S/C4H8Cl2N2/c5-3-1-7-2-4(6)8-3/h3-4,7-8H,1-2H2
• InChI Key: GSOSRXDQMITLCA-UHFFFAOYSA-N
• SMILES: C1C(NC(CN1)Cl)Cl

Description

2,6-Dichloropiperazine (CAS No. 89007-51-2) is a heterocyclic organic compound with the molecular formula C₄H₈Cl₂N₂ and a molecular weight of 155.03 g/mol . It features a six-membered piperazine ring substituted with chlorine atoms at the 2 and 6 positions.

Comparison with Similar Compounds

2,6-Dichloropyridazine

Unlike 2,6-dichloropiperazine, which is saturated, pyridazine is an aromatic heterocycle. Key differences include:

• Reactivity : Pyridazine derivatives undergo nucleophilic substitution more readily due to aromatic electron withdrawal, whereas 2,6-dichloropiperazine exhibits tertiary amine-like reactivity (e.g., protonation, alkylation) .
• Applications : 2,6-Dichloropyridazine serves as an intermediate in antihypertensive agents and agricultural chemicals, while 2,6-dichloropiperazine derivatives are explored for anticancer activity .

5,6-Dichloropyrazine-2,3-dicarboxylic Acid

This pyrazine derivative (CAS 59715-45-6) features dichloro substitution and dicarboxylic acid groups. Compared to 2,6-dichloropiperazine:

• Physicochemical Properties : The dicarboxylic acid groups increase polarity and solubility in aqueous media, whereas 2,6-dichloropiperazine is more lipophilic .

Functional Analogs: Diketopiperazines and Aza-Diketopiperazines

Diketopiperazines (DKPs)

DKPs are cyclic dipeptides with a six-membered ring containing two ketone groups. Key comparisons:

• Synthesis : DKPs are synthesized via cyclization of linear dipeptides, whereas 2,6-dichloropiperazine requires halogenation of piperazine precursors .
• Stability : DKPs exhibit intramolecular hydrogen bonding, enhancing thermal stability. In contrast, 2,6-dichloropiperazine’s stability is influenced by steric effects from chlorine substituents .

Aza-Diketopiperazines

Aza-DKPs replace one carbonyl group with an amine. Compared to 2,6-dichloropiperazine:

• Electronic Properties : Aza-DKPs have lower HOMO-LUMO gaps (~3.5–4.0 eV) due to conjugation, whereas DFT studies on similar piperazines suggest gaps closer to 4.12 eV .
• Bioactivity : Aza-DKPs show antimicrobial activity, while 2,6-dichloropiperazine derivatives are prioritized in anticancer research .

Antiproliferative Activity

Incorporating dichloropiperazine into berberine derivatives improved antiproliferative effects against HeLa cells by 2–3× compared to parent compounds, highlighting the role of halogenation in enhancing bioactivity .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications
2,6-Dichloropiperazine	C₄H₈Cl₂N₂	155.03	Lipophilic, tertiary amine reactivity	Anticancer agents
2,6-Dichloropyridazine	C₄H₂Cl₂N₂	149.98	Aromatic, electrophilic substitution	Antihypertensive agents
5,6-Dichloropyrazine-2,3-dicarboxylic acid	C₆H₂Cl₂N₂O₄	236.99	High polarity, lanthanide coordination	Coordination chemistry